molecular formula C11H14ClNO5S B8481859 2-[(5-Chloro-thiophene-2-carbonyl)-amino]-3-methoxy-2-methoxymethyl-propionic acid CAS No. 919099-16-4

2-[(5-Chloro-thiophene-2-carbonyl)-amino]-3-methoxy-2-methoxymethyl-propionic acid

Cat. No.: B8481859
CAS No.: 919099-16-4
M. Wt: 307.75 g/mol
InChI Key: BSMBOVKNDITCBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(5-Chloro-thiophene-2-carbonyl)-amino]-3-methoxy-2-methoxymethyl-propionic acid is a useful research compound. Its molecular formula is C11H14ClNO5S and its molecular weight is 307.75 g/mol. The purity is usually 95%.
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Properties

CAS No.

919099-16-4

Molecular Formula

C11H14ClNO5S

Molecular Weight

307.75 g/mol

IUPAC Name

2-[(5-chlorothiophene-2-carbonyl)amino]-3-methoxy-2-(methoxymethyl)propanoic acid

InChI

InChI=1S/C11H14ClNO5S/c1-17-5-11(6-18-2,10(15)16)13-9(14)7-3-4-8(12)19-7/h3-4H,5-6H2,1-2H3,(H,13,14)(H,15,16)

InChI Key

BSMBOVKNDITCBN-UHFFFAOYSA-N

Canonical SMILES

COCC(COC)(C(=O)O)NC(=O)C1=CC=C(S1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.20 g (0.49 mmol) 5-chloro-thiophene-2-carboxylic acid(1-hydroxymethyl-2-methoxy-1-methoxymethyl-ethyl)-amide are dissolved at room temperature in 3 ml of water/3 ml acetonitrile and combined with 0.08 g (0.51 mmol) 2,2,6,6-tetramethyl-1-piperidinyloxy radical (TEMPO) and 0.13 g (1.55 mmol) sodium hydrogen carbonate. Then 1.5 ml (3.14 mmol) of 13% sodium hypochlorite is added dropwise and the mixture is stirred for 2 h. The reaction mixture is concentrated by evaporation i.vac. And purified by chromatography through RP material (Microsorb C18 Varian; eluant: water/acetonitrile/trifluoroacetic acid=90:10:0.1=>0:100:0.1).
Name
5-chloro-thiophene-2-carboxylic acid(1-hydroxymethyl-2-methoxy-1-methoxymethyl-ethyl)-amide
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0.13 g
Type
reactant
Reaction Step Two

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